N-[3-(Methylthio)phenyl]cyclopropanecarboxamide

• IUPAC Name: N-(3-methylsulfanylphenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H13NOS/c1-14-10-4-2-3-9(7-10)12-11(13)8-5-6-8/h2-4,7-8H,5-6H2,1H3,(H,12,13)
• InChI Key: DMVBCTXQPZARJX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2CC2
• Molecular Formula: C11H13NOS
• DSSTOX Substance ID: DTXSID501242886
• Molecular Weight: 207.29 g/mol
• CAS RN: 23745-11-1

Description

N-[3-(Methylthio)phenyl]cyclopropanecarboxamide, also known as MTCPC, is a cyclopropane-containing amide molecule that has been studied for its potential applications in scientific research. MTCPC is a derivative of the cyclopropane carboxylic acid family and has been found to possess unique properties that make it useful for a variety of scientific applications.

Scientific Research Applications

1. Synthesis and Structural Studies

• A study demonstrated an auxiliary-enabled and Pd(OAc)2-catalyzed direct arylation of C(sp3)-H bonds of cyclopropanes, leading to the production of di- and trisubstituted cyclopropanecarboxamides with contiguous stereocenters. This process involved the assembly of novel mono- and di-aryl-N-(2-(methylthio)phenyl)cyclopropanecarboxamides, with the stereochemistry of products confirmed by X-ray structures of key compounds (Parella, Gopalakrishnan, & Babu, 2013).

2. Chemical Reactivity and Synthesis

• Another study focused on synthesizing functionalized cyclopropanes through the cyclization of N-phenyl-3-phenylthio-2-(phenylthiomethyl)propanamide, leading to the creation of new cyclopropanes with high stereoselectivity (Tanaka, Minami, & Kaji, 1987).

3. Potential Therapeutic Applications

• Research indicates that N-substituted derivatives of 2-[3-(phenylthio)phenyl]cyclopropanecarboxamide are effective in inhibiting inflammation or immune responses. The inhibition of the interaction between ICAM-1 and LFA-1 was evaluated, showing significant results, which positions these derivatives as potential anti-inflammatory and immunosuppressive agents (Expert Opinion on Therapeutic Patents, 2002).

4. Biological Activity of Cyclopropane Derivatives

• Cyclopropanecarboxamide derivatives have been synthesized and evaluated for larvicidal properties against mosquito larvae. This showcases the potential of cyclopropanecarboxamides in pest control and related fields (Taylor, Hall, & Vedres, 1998).

5. Conformational Studies in Chemistry

• The influence of the phenyl side chain on the conformation of cyclopropane analogues of phenylalanine has been examined, demonstrating the impact of the stereochemistry of the phenyl side chain on the stability of different conformations. This study provides insights into the structural aspects of cyclopropanecarboxamides (Alemán et al., 2002).

6. Exploration of Synthetic Routes

• Research on the synthesis of 2-phenyl-4,5-substituted oxazoles involved cyclopropanecarboxamides, demonstrating their role in the creation of novel chemical structures. This highlights the versatility of cyclopropanecarboxamides in synthetic organic chemistry (Kumar et al., 2012).